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Compound of Interest

Compound Name: Gadolinium-160

Cat. No.: B083645

For Researchers, Scientists, and Drug Development Professionals

Gadolinium, a rare-earth metal, possesses a range of isotopes with unique nuclear properties,
making them valuable in diverse scientific and medical fields. Among these, the stable isotopes
Gadolinium-160 (1¢°Gd) and Gadolinium-158 (*>8Gd) offer distinct advantages for specific
applications. This guide provides an objective comparison of their performance, supported by
experimental data and methodologies, to assist researchers in selecting the appropriate
isotope for their needs.

At a Glance: Key Property Comparison

A summary of the fundamental nuclear and physical properties of Gadolinium-160 and
Gadolinium-158 is presented below, highlighting the key differences that dictate their primary
applications.
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Property Gadolinium-160 (*°Gd) Gadolinium-158 (*>8Gd)
Natural Abundance (%) 21.86[1][2] 24.84[2][3]
Atomic Mass (Da) 159.9270541[1][4] 157.9241039[3][5]
Neutrons 96[1] 94[3]
Stability Stable[1][2] Stable[2][3]
Nuclear Spin 0[1][6] 0[3]
Thermal Neutron Capture ) )
) ~0.8[6] Not prominently high
Cross-Section (barns)
] o Production of Terbium-161 Spectroscopic studies, stable
Primary Application ] )
(11Th) for Radiotherapy[7][8] isotope marker/tracer[3]

Gadolinium-160: A Gateway to Advanced Cancer
Therapy

The most significant application of Gadolinium-160 lies in its role as the starting material for
the production of the therapeutic radionuclide, Terbium-161 (*°1Tb).[7][8] *¢1Tb is a promising
low-energy beta and Auger electron emitter, making it highly effective for targeted radiotherapy
of cancer, especially for treating micrometastases.

Experimental Protocol: Production of Terbium-161 from
Gadolinium-160

The production of no-carrier-added 1°1Th from 16°Gd is a well-established process involving the
following key steps:

o Target Preparation: Highly enriched Gadolinium-160 oxide (1¢°Gd20s) is used as the target
material.[9] The enrichment of 1°Gd is crucial to maximize the yield of 1*1Th and minimize
the formation of isotopic impurities.

» Neutron Irradiation: The 1°°Gd20s target is irradiated with thermal neutrons in a nuclear
reactor.[9] This induces the 16°Gd(n,y)%1Gd nuclear reaction.
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e Nuclear Transformation: The newly formed Gadolinium-161 (1%1Gd) is unstable and
undergoes rapid beta decay with a short half-life to produce Terbium-161 (151Tb).[10]

» Radiochemical Separation: Following irradiation, the %1Tb must be chemically separated
from the bulk of the unreacted 1%°Gd target material. This is a critical step to ensure the high
purity of the final 1*1Th product. A common method for this separation is cation exchange
chromatography.[10]

The following diagram illustrates the workflow for the production of Terbium-161.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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